Cas no 1589546-62-2 (tert-butyl 4-[5-(methoxycarbonyl)-1H-pyrazol-3-yl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[5-(methoxycarbonyl)-1H-pyrazol-3-yl]piperidine-1-carboxylate
• CAS No: 1589546-62-2
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• CID: 5906832
• PubChem ID: 119099125
• Update Time: 2025-05-22

tert-butyl 4-[5-(methoxycarbonyl)-1H-pyrazol-3-yl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[5-(methoxycarbonyl)-1H-pyrazol-3-yl]-, 1,1-dimethylethyl ester
• tert-butyl 4-[5-(methoxycarbonyl)-1H-pyrazol-3-yl]piperidine-1-carboxylate
• 1589546-62-2
• tert-butyl 4-(5-(methoxycarbonyl)-1H-pyrazol-3-yl)piperidine-1-carboxylate
• F1907-2483
• tert-butyl 4-(3-methoxycarbonyl-1H-pyrazol-5-yl)piperidine-1-carboxylate
• AKOS026679499

• Inchi： 1S/C15H23N3O4/c1-15(2,3)22-14(20)18-7-5-10(6-8-18)11-9-12(17-16-11)13(19)21-4/h9-10H,5-8H2,1-4H3,(H,16,17)
• InChI Key： DAJWKWBZXOMTFP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2C=C(C(OC)=O)NN=2)CC1

Computed Properties

• Exact Mass: 309.16885622g/mol
• Monoisotopic Mass: 309.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 469.9±45.0 °C(Predicted)
• pka: 11.16±0.10(Predicted)

Additional information on tert-butyl 4-[5-(methoxycarbonyl)-1H-pyrazol-3-yl]piperidine-1-carboxylate

Comprehensive Guide to tert-butyl 4-[5-(methoxycarbonyl)-1H-pyrazol-3-yl]piperidine-1-carboxylate (CAS No. 1589546-62-2)

tert-butyl 4-[5-(methoxycarbonyl)-1H-pyrazol-3-yl]piperidine-1-carboxylate (CAS No. 1589546-62-2) is a specialized organic compound that has garnered significant interest in pharmaceutical research and fine chemical synthesis. This piperidine-pyrazole hybrid structure serves as a valuable intermediate in medicinal chemistry, particularly in the development of novel drug candidates targeting neurological and inflammatory conditions.

The molecular structure of tert-butyl 4-[5-(methoxycarbonyl)-1H-pyrazol-3-yl]piperidine-1-carboxylate combines two pharmacologically important moieties: a piperidine ring and a pyrazole core. The presence of both tert-butyloxycarbonyl (Boc) and methoxycarbonyl protecting groups makes this compound particularly versatile for multi-step synthetic applications. Researchers frequently search for "Boc-protected piperidine-pyrazole derivatives" or "methoxycarbonyl pyrazole building blocks" when exploring synthetic pathways for bioactive molecules.

Recent trends in pharmaceutical chemistry have shown increased demand for piperidine-pyrazole hybrids, as evidenced by numerous patent applications and research publications. The compound's structural features make it particularly valuable for developing kinase inhibitors and GPCR modulators, two hot topics in current drug discovery. Many researchers are investigating "how to synthesize pyrazole-containing drug candidates" or "piperidine derivatives for CNS drug development" - areas where this compound shows significant potential.

The synthetic utility of CAS 1589546-62-2 extends beyond pharmaceutical applications. Its well-defined stereochemistry and functional group compatibility make it suitable for creating chiral catalysts and ligands for asymmetric synthesis. The tert-butyl 4-[5-(methoxycarbonyl)-1H-pyrazol-3-yl]piperidine-1-carboxylate structure can serve as a scaffold for developing novel materials with specific electronic or optical properties, addressing growing interest in "functional organic materials" and "molecular electronics".

From a commercial perspective, the market for piperidine-based intermediates has shown steady growth, with CAS 1589546-62-2 being increasingly listed in chemical catalogs of specialized suppliers. The compound's stability under standard storage conditions and well-characterized purification methods contribute to its growing popularity among synthetic chemists. Current search trends indicate strong interest in "where to buy Boc-protected heterocyclic compounds" and "reliable suppliers of pyrazole derivatives".

Analytical characterization of tert-butyl 4-[5-(methoxycarbonyl)-1H-pyrazol-3-yl]piperidine-1-carboxylate typically involves HPLC, NMR (both 1H and 13C), and mass spectrometry. The compound's purity is crucial for its applications, leading to frequent searches for "analytical methods for heterocyclic compounds" and "quality control of pharmaceutical intermediates". The presence of both hydrogen bond donor (pyrazole NH) and acceptor (carbonyl groups) sites makes this compound particularly interesting for studying molecular interactions.

Environmental and safety considerations for handling CAS 1589546-62-2 follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment is recommended during handling. This aligns with current industry focus on "green chemistry approaches" and "sustainable synthesis of heterocycles", topics frequently searched by professionals in the field.

The future outlook for tert-butyl 4-[5-(methoxycarbonyl)-1H-pyrazol-3-yl]piperidine-1-carboxylate appears promising, particularly in light of ongoing research into pyrazole-containing bioactive molecules. Its structural features position it well for applications in fragment-based drug discovery and combinatorial chemistry. Emerging search trends like "new synthetic methodologies for N-heterocycles" and "piperidine derivatives in drug design" suggest continued relevance of this compound in chemical research.

For researchers working with CAS 1589546-62-2, recent literature highlights several innovative applications, including its use in developing PET radiotracers and fluorescent probes. These applications tap into current hot topics like "molecular imaging agents" and "chemical biology tools", demonstrating the compound's versatility beyond traditional synthetic chemistry applications.

In conclusion, tert-butyl 4-[5-(methoxycarbonyl)-1H-pyrazol-3-yl]piperidine-1-carboxylate represents an important building block in modern organic synthesis, with wide-ranging applications in pharmaceutical development and materials science. Its unique structural features and synthetic flexibility ensure its continued importance in chemical research, addressing many current trends and frequently searched topics in the field of specialized organic compounds.